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Compound of Interest

Compound Name: Sniper(abl)-024

Cat. No.: B15144104 Get Quote

Essential Safety and Handling Guide for
Sniper(abl)-024
This document provides crucial safety, handling, and disposal information for Sniper(abl)-024,

a specific and non-genetic IAP-dependent protein eraser (SNIPER). The following procedural

guidance is designed to ensure the safe and effective use of this compound in a laboratory

setting by researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions
Sniper(abl)-024 is a research chemical and should be handled with care by trained personnel

only. While a specific Safety Data Sheet (SDS) for this compound is not publicly available, the

following recommendations are based on general laboratory safety best practices and

information for similar proteolysis-targeting chimeras (PROTACs).

Personal Protective Equipment (PPE): A comprehensive approach to personal protection is

essential when handling Sniper(abl)-024.
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PPE Category Specific Recommendations

Eye Protection
Wear chemical safety goggles or a face shield.

[1][2][3][4][5]

Hand Protection
Use chemically resistant gloves, such as nitrile

gloves.

Body Protection Wear a laboratory coat.

Respiratory Protection

Use in a well-ventilated area. A fume hood is

recommended for handling the solid compound

and preparing stock solutions.

Hazard Identification and First Aid
Hazard First Aid Measures

Eye Contact
Immediately flush with plenty of water for at

least 15 minutes. Seek medical attention.

Skin Contact
Wash off immediately with soap and plenty of

water. Remove contaminated clothing.

Inhalation
Move to fresh air. If symptoms persist, seek

medical attention.

Ingestion
Do not induce vomiting. Seek immediate

medical attention.

Operational Plan: Handling and Storage
Handling:

Preparation of Solutions: Stock solutions should be prepared in a fume hood to minimize

inhalation exposure.

Weighing: When weighing the solid compound, use an analytical balance within a ventilated

enclosure.
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General Handling: Avoid direct contact with the skin and eyes. Do not breathe dust or vapor.

Storage:

Store Sniper(abl)-024 at room temperature in the continental US; storage conditions may

vary elsewhere.

Always refer to the Certificate of Analysis for specific storage recommendations.

Keep the container tightly closed in a dry and well-ventilated place.

Disposal Plan
Dispose of Sniper(abl)-024 and any contaminated materials in accordance with institutional,

local, state, and federal regulations.

Waste Collection: Collect waste in suitable, labeled, and sealed containers.

Contaminated Materials: Absorb spills with inert material (e.g., sand, sawdust) and dispose

of as hazardous waste.

Environmental Precautions: Do not allow the chemical to enter drains, surface water, or

groundwater.

Mechanism of Action of Sniper(abl)-024
Sniper(abl)-024 is a PROTAC designed to induce the degradation of the oncogenic BCR-ABL

protein. It functions by hijacking the ubiquitin-proteasome system. The molecule consists of

three key components: an ABL kinase inhibitor (GNF5 derivative), a ligand for an E3 ubiquitin

ligase (LCL161 derivative, an IAP ligand), and a linker connecting them. This chimeric molecule

brings the BCR-ABL protein into close proximity with the IAP E3 ligase, leading to the

ubiquitination and subsequent degradation of BCR-ABL by the proteasome.
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Caption: Mechanism of Action of Sniper(abl)-024.

Experimental Workflow: Handling and Disposal
The following diagram outlines the standard operational procedure for handling and disposing

of Sniper(abl)-024 in a laboratory setting.
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Caption: Standard Operating Procedure for Sniper(abl)-024.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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